Cas no 143522-31-0 (2-Propen-1-one,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-, (2E)-
• CAS No: 143522-31-0
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 1316972
• Update Time: 2024-08-18

2-Propen-1-one,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-, (2E)-
• 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethylchalcone
• 4',6'-Dihydroxy-3',5'-dimethyl-2'-methoxychalcone
• 2-Propen-1-one, 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-, (2E)-

• Inchi： 1S/C18H18O4/c1-11-16(20)12(2)18(22-3)15(17(11)21)14(19)10-9-13-7-5-4-6-8-13/h4-10,20-21H,1-3H3/b10-9+
• InChI Key： TZEQDSMFACWASC-MDZDMXLPSA-N
• SMILES： CC1C(O)=C(C(/C=C/C2C=CC=CC=2)=O)C(OC)=C(C)C=1O

Computed Properties

• Exact Mass: 298.12054
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• XLogP3: 3.407

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Melting Point: 112-118 °C
• Boiling Point: 510.5±50.0 °C(Predicted)
• PSA: 66.76
• pka: 7?+-.0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones